Cas no 89050-49-7 (Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester)

• Product Name: Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester
• CAS No: 89050-49-7
• MF: C₁₈H₁₈O₄S₂
• MW: 362.463122844696
• CID: 614353
• PubChem ID: 13213115
• Update Time: 2025-04-19

Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[4-(ethoxycarbonyl)phenyl]dithio]-, ethyl ester
• ethyl 3-[(4-ethoxycarbonylphenyl)disulfanyl]benzoate
• DTXSID90528420
• Ethyl 3-{[4-(ethoxycarbonyl)phenyl]disulfanyl}benzoate
• 89050-49-7

• Inchi： 1S/C18H18O4S2/c1-3-21-17(19)13-8-10-15(11-9-13)23-24-16-7-5-6-14(12-16)18(20)22-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： ULSXQQYRPXHUJG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(C(=O)OCC)=C1)SC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 362.06465140g/mol
• Monoisotopic Mass: 362.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų